Cas no 885955-09-9 (2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid)

2-(2-oxo-3-phenylimidazolidin-1-yl)acetic acid is a synthetic organic compound featuring an imidazolidinone core substituted with a phenyl group and an acetic acid moiety. This structure confers versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The compound’s rigid heterocyclic framework enhances stability, while the carboxylic acid group facilitates further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex scaffolds in medicinal chemistry. High purity and consistent synthesis protocols ensure reproducibility in research and industrial settings. The product is typically supplied as a solid, with characterization data (NMR, HPLC) available to confirm identity and quality.
2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid structure
885955-09-9 structure
Product Name:2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid
CAS No:885955-09-9
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD04038692
CID:840335
PubChem ID:1514421
Update Time:2025-05-21

2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid
    • (2-Oxo-3-phenyl-1-imidazolidinyl)acetic acid
    • SCHEMBL3582057
    • 885955-09-9
    • 2-(2-oxo-3-phenylimidazolidin-1-yl)aceticacid
    • MFCD04038692
    • A915940
    • FT-0699145
    • 2-Oxo-3-phenyl-1-imidazolidineacetic acid
    • MDL: MFCD04038692
    • Inchi: 1S/C11H12N2O3/c14-10(15)8-12-6-7-13(11(12)16)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,15)
    • InChI Key: LLRCYQFSECXTMP-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=CC=2)CCN1CC(=O)O

Computed Properties

  • Exact Mass: 220.08479225g/mol
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 60.8Ų

2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM295207-1g
2-(2-Oxo-3-phenylimidazolidin-1-yl)acetic acid
885955-09-9 95%
1g
$*** 2023-05-29
Chemenu
CM295207-1g
2-(2-Oxo-3-phenylimidazolidin-1-yl)acetic acid
885955-09-9 95%
1g
$514 2021-08-18
abcr
AB288765-1 g
2-Oxo-3-phenyl-1-imidazolidineacetic acid
885955-09-9
1 g
€638.50 2023-07-20
abcr
AB288765-5 g
2-Oxo-3-phenyl-1-imidazolidineacetic acid
885955-09-9
5 g
€1,694.80 2023-07-20
Alichem
A069004244-1g
2-(2-Oxo-3-phenylimidazolidin-1-yl)acetic acid
885955-09-9 95%
1g
$594.00 2023-08-31
abcr
AB288765-1g
2-Oxo-3-phenyl-1-imidazolidineacetic acid; .
885955-09-9
1g
€638.50 2025-04-15
abcr
AB288765-5g
2-Oxo-3-phenyl-1-imidazolidineacetic acid; .
885955-09-9
5g
€1694.80 2024-06-09
Ambeed
A383210-1g
2-(2-Oxo-3-phenylimidazolidin-1-yl)acetic acid
885955-09-9 95+%
1g
$477.0 2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644631-1g
2-(2-Oxo-3-phenylimidazolidin-1-yl)acetic acid
885955-09-9 98%
1g
¥3451.00 2024-04-26

Additional information on 2-(2-oxo-3-phenyliMidazolidin-1-yl)acetic acid

2-(2-Oxo-3-Phenylimidazolidin-1-yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 885955-09-9, known as 2-(2-Oxo-3-Phenylimidazolidin-1-yl)Acetic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazolidinones, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of 2-(2-Oxo-3-Phenylimidazolidin-1-yl)Acetic Acid features a central imidazolidinone ring fused with a phenyl group and an acetic acid moiety, making it a unique scaffold for further functionalization and exploration.

Recent studies have highlighted the importance of imidazolidinones in medicinal chemistry, particularly due to their ability to act as templates for the design of bioactive molecules. The phenyl group in this compound contributes to its aromaticity and hydrophobicity, which are critical properties for enhancing drug-like qualities such as membrane permeability and binding affinity. Additionally, the acetic acid moiety introduces carboxylic acid functionality, which can participate in hydrogen bonding and other non-covalent interactions essential for molecular recognition.

One of the most promising applications of 2-(2-Oxo-3-Phenylimidazolidin-1-yl)Acetic Acid lies in its potential as a precursor for the synthesis of peptide mimetics. Peptide mimetics are molecules that mimic the structure and function of peptides, offering advantages such as improved stability and bioavailability. By leveraging the imidazolidinone core, researchers can design mimetics that retain the therapeutic potential of peptides while overcoming some of their limitations.

Recent advancements in synthetic methodologies have also expanded the scope of this compound. For instance, its synthesis can be achieved through various routes, including condensation reactions and cyclization processes. These methods not only enhance the efficiency of production but also allow for the introduction of additional functional groups, paving the way for further structural diversification.

In terms of biological activity, 2-(2-Oxo-3-Phenylimidazolidin-1-yl)Acetic Acid has shown potential in modulating enzyme activity and receptor binding. Experimental studies have demonstrated its ability to inhibit certain proteases, suggesting its role in anti-inflammatory and antiviral therapies. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its potential in treating conditions such as cardiovascular diseases and neurological disorders.

The versatility of this compound is further underscored by its application in agrochemicals. Research indicates that derivatives of imidazolidinones can act as plant growth regulators or pesticides, offering sustainable solutions for crop protection. The phenyl group's contribution to photostability makes it particularly suitable for agricultural applications where exposure to environmental factors is a concern.

From a structural standpoint, the imidazolidinone ring serves as a rigid yet flexible platform for molecular interactions. Its nitrogen atoms provide opportunities for hydrogen bonding, while the ketone group introduces electrophilic character, enhancing reactivity in various chemical transformations. These features make 2-(2-Oxo-3-Phenylimidazolidin-1-yl)Acetic Acid an attractive candidate for both academic research and industrial applications.

In conclusion, 2-(2-Oxo-3-Phenylimidazolidin-1-y l)Acetic Acid stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic and biological research, positions it as a valuable tool in drug discovery and material science. As ongoing studies continue to unravel its properties and applications, this compound is poised to play an increasingly important role in addressing pressing challenges in medicine and agriculture.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.